Cas no 81440-45-1 ((αR)-α-amino-1H-Benzimidazole-2-propanoic acid)

• Product name: (αR)-α-amino-1H-Benzimidazole-2-propanoic acid
• CAS No: 81440-45-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.21324
• CID: 986753
• PubChem ID: 133685

(αR)-α-amino-1H-Benzimidazole-2-propanoic acid Chemical and Physical Properties

Names and Identifiers

• (αR)-α-amino-1H-Benzimidazole-2-propanoic acid
• 3-(2-benzimidazolyl)alanine
• 1H-Benzimidazole-2-propanoic acid, alpha-amino-, (R)-
• SCHEMBL5875699
• (2R)-2-amino-3-(1H-benzimidazol-2-yl)propanoic acid
• 3-Bial
• DTXSID801001992
• 81440-45-1

• Inchi： InChI=1S/C10H11N3O2/c11-6(10(14)15)5-9-12-7-3-1-2-4-8(7)13-9/h1-4,6H,5,11H2,(H,12,13)(H,14,15)/t6-/m1/s1
• InChI Key： UERIWNMZWSIKSK-ZCFIWIBFSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų
• XLogP3: -2